Cas no 115281-28-2 (Phosphoric acid,tripotassium salt, hydrate (9CI))

• Product Name: Phosphoric acid,tripotassium salt, hydrate (9CI)
• CAS No: 115281-28-2
• MF: H₂K₃O₅P
• MW: 230.281544208527
• CID: 130715
• PubChem ID: 22031701
• Update Time: 2025-09-22

Phosphoric acid,tripotassium salt, hydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,tripotassium salt, hydrate (9CI)
• dipotassium,dioxido(oxo)phosphanium,trihydrate
• Potassium phosphate trihydrate, 98
• Tripotassiumorthophosphate hydrate
• potassium phosphate monohydrate
• tripotassium orthophosphate monohydrate
• monohydratetribasicpotassium phosphate
• Potassium phosphate xhydrate
• tripotassium;phosphate;hydrate
• MFCD00150410
• H2K3O5P
• Tripotassiumphosphate monohydrate
• Q27259206
• Phosphoric acid, tripotassium salt, monohydrate
• potassium phosphate hydrate
• 115281-28-2
• 4927M96TFV
• Tri-Potassium Phosphate Monohydrate
• Potassium phosphate tribasic monohydrate
• Potassiumphosphatexhydrate
• UNII-4927M96TFV
• tri potassium phosphate mono hydrate
• AKOS028109603
• tripotassium phosphate hydrate
• Phosphoric acid, tripotassium salt, monohydrate (8CI,9CI)
• J-016684
• Potassium phosphate tribasic monohydrate, >=95%
• RMNIZOOYFMNEJJ-UHFFFAOYSA-K
• Potassium phosphate, tribasic, monohydrate
• potassium orthophosphate hydrate
• 27176-10-9
• tri-potassium phosphate hydrate
• K3PO4 H2O
• DTXSID40181645
• Tripotassium phosphate monohydrate
• Phosphoric acid, tripotassium salt, hydrate (9CI)
• Tripotassium phosphate, monohydrate
• potassium phosphate, monohydrate
• SY009142
• tri-potassiumphosphate monohydrate
• tert-Potassium phosphate monohydrate
• Potassium phosphate tribasic monohydrate, 95%
• Tripotassium Phosphate xHydrate
• K3PO4.H2O
• DTXCID80104136

• Inchi： 1S/3K.H3O4P.H2O/c;;;1-5(2,3)4;/h;;;(H3,1,2,3,4);1H2/q3*+1;;/p-3
• InChI Key： RMNIZOOYFMNEJJ-UHFFFAOYSA-K
• SMILES： [K+].[K+].[K+].P(=O)([O-])([O-])[O-].O

Computed Properties

• Exact Mass: 210.91800
• Monoisotopic Mass: 229.8551046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• PSA: 119.03000
• LogP: 0.31190